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Compound of Interest

Compound Name: Ap44mSe

Cat. No.: B1665122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ap44mSe, or 2-Acetylpyridine 4,4-Dimethyl-3-selenosemicarbazone, is a potent and selective

anti-cancer agent that has garnered significant interest in the scientific community. Its

mechanism of action, involving iron chelation, the formation of redox-active copper complexes,

and subsequent induction of lysosomal membrane permeabilization, highlights a promising

avenue for cancer therapy. This technical guide provides a comprehensive overview of the

chemical structure elucidation of Ap44mSe, detailing the experimental methodologies and

presenting key analytical data. Furthermore, it visually delineates the proposed signaling

pathways through which Ap44mSe exerts its cytotoxic effects.

Chemical Structure and Properties
The definitive structure of Ap44mSe was determined through a combination of synthetic

procedures and spectroscopic analysis.

Chemical Name: 2-Acetylpyridine 4,4-Dimethyl-3-selenosemicarbazone CAS Number: 79514-

49-1 Molecular Formula: C₁₀H₁₄N₄Se Molecular Weight: 270.21 g/mol Chemical Structure:
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Reactants

Reaction Conditions Process Product

4,4-dimethyl-3-
selenosemicarbazide

Mixing

2-acetylpyridine

Ethanol (Solvent)

Conc. HCl (Catalyst)

Reflux

Heating Cooling & Precipitation Filtration & Drying Ap44mSe

Ap44mSe

[Ap44mSe-Cu]²⁺ Complex

Cu²⁺

[Ap44mSe-Cu]⁺

Reduction

Cellular Reductants
(e.g., Glutathione)

Oxidation

O₂⁻ (Superoxide) •OH (Hydroxyl Radical)

O₂

e⁻

H₂O₂

e⁻ (Fenton-like reaction)
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Reactive Oxygen Species (ROS)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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